(1R)-1-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride
Overview
Description
(1R)-1-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride, commonly referred to as CPED, is an organic compound with a variety of applications in scientific research. CPED is an important reagent used in the synthesis of various compounds, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
CPED has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of various compounds, including pharmaceuticals, pesticides, and dyes. CPED is also used in the synthesis of chiral compounds, which are important for drug development. Additionally, CPED has been studied for its biochemical and physiological effects, and is used in various laboratory experiments.
Mechanism of Action
CPED is an organic compound that acts as an agonist of the muscarinic acetylcholine receptor (M1R). It binds to the receptor and activates it, resulting in the release of neurotransmitters such as acetylcholine. Acetylcholine is responsible for a variety of physiological processes, including the regulation of heart rate, blood pressure, and respiration.
Biochemical and Physiological Effects
CPED has been studied for its biochemical and physiological effects. In laboratory experiments, CPED has been shown to reduce the levels of certain hormones, such as cortisol, in the blood. It has also been shown to reduce inflammation, and to have anti-cancer effects. Additionally, CPED has been shown to have neuroprotective effects, and to reduce the levels of certain neurotransmitters, such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
CPED has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is available in either racemic or enantiomerically pure form. Additionally, CPED is relatively stable, and can be stored for long periods of time. However, CPED is also associated with certain limitations. It is a relatively expensive reagent, and can be toxic if handled improperly.
Future Directions
The use of CPED in scientific research is still in its early stages, and there are a number of potential future directions for its use. CPED could be further studied for its biochemical and physiological effects, including its effects on hormones, inflammation, and cancer. Additionally, CPED could be used in the synthesis of new compounds, such as pharmaceuticals and pesticides. Finally, CPED could be studied for its potential therapeutic applications, such as in the treatment of neurological disorders.
Synthesis Methods
CPED is a chiral compound, with two enantiomers that are mirror images of each other. CPED is usually synthesized from pyridine and ethyl bromide, and can be obtained in either racemic or enantiomerically pure form. The synthesis of CPED is typically performed using a Grignard reaction, where pyridine is reacted with ethyl bromide in the presence of magnesium. The reaction yields an intermediate product, which is then hydrolyzed to form CPED.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R)-1-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride involves the conversion of 3-chloropyridine to the desired product through a series of chemical reactions.", "Starting Materials": [ "3-chloropyridine", "ethylamine", "hydrochloric acid", "sodium hydroxide", "sodium bicarbonate", "sodium chloride", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3-chloropyridine is reacted with ethylamine in the presence of sodium hydroxide to form (3-chloropyridin-4-yl)ethan-1-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt of (1R)-1-(3-chloropyridin-4-yl)ethan-1-amine.", "Step 3: The dihydrochloride salt is then precipitated out of solution using sodium bicarbonate and diethyl ether.", "Step 4: The product is washed with water and dried to yield the final compound, (1R)-1-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride." ] } | |
CAS RN |
2639392-83-7 |
Molecular Formula |
C7H11Cl3N2 |
Molecular Weight |
229.5 |
Purity |
95 |
Origin of Product |
United States |
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